Cas no 2231673-69-9 (4-(trifluoromethoxy)cyclohexane-1-carbaldehyde)

• Product Name: 4-(trifluoromethoxy)cyclohexane-1-carbaldehyde
• CAS No: 2231673-69-9
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 6000985
• PubChem ID: 137346894
• Update Time: 2025-06-11

4-(trifluoromethoxy)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethoxy)cyclohexane-1-carbaldehyde
• 4-(Trifluoromethoxy)cyclohexanecarbaldehyde
• Cyclohexanecarboxaldehyde, 4-(trifluoromethoxy)-
• DTXSID901210841
• starbld0010297
• MFCD31705256
• SY321823
• Rel-(1s,4s)-4-(trifluoromethoxy)cyclohexane-1-carbaldehyde
• Rel-(1r,4r)-4-(trifluoromethoxy)cyclohexane-1-carbaldehyde
• 2231673-69-9
• D96627
• cis-4-(trifluoromethoxy)cyclohexane-1-carbaldehyde
• PB48692
• 2231664-47-2
• trans-4-(trifluoromethoxy)cyclohexane-1-carbaldehyde
• CS-0433743
• 2231664-55-2
• Cyclohexanecarboxaldehyde, 4-(trifluoromethoxy)-, cis-

• Inchi： 1S/C8H11F3O2/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h5-7H,1-4H2
• InChI Key： HUHCJQJEYRNQTH-UHFFFAOYSA-N
• SMILES： C1(C=O)CCC(OC(F)(F)F)CC1

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 169.1±40.0 °C(Predicted)

Additional information on 4-(trifluoromethoxy)cyclohexane-1-carbaldehyde

Recent Advances in the Application of 4-(Trifluoromethoxy)cyclohexane-1-carbaldehyde (CAS: 2231673-69-9) in Chemical Biology and Pharmaceutical Research

4-(Trifluoromethoxy)cyclohexane-1-carbaldehyde (CAS: 2231673-69-9) is a fluorinated cyclohexane derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy group and aldehyde functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. The unique electronic and steric properties imparted by the trifluoromethoxy group enhance the compound's binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(trifluoromethoxy)cyclohexane-1-carbaldehyde as a key building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibited potent anxiolytic and anticonvulsant activities in preclinical models, with improved pharmacokinetic profiles compared to existing therapeutics. The researchers attributed these enhancements to the trifluoromethoxy group's ability to modulate lipophilicity and membrane permeability, thereby optimizing blood-brain barrier penetration.

Another notable application of 4-(trifluoromethoxy)cyclohexane-1-carbaldehyde was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of covalent inhibitors for serine hydrolases. The aldehyde moiety of the compound facilitated the formation of reversible covalent bonds with active-site residues, enabling selective inhibition of target enzymes involved in lipid metabolism. This approach holds promise for treating metabolic syndromes such as obesity and type 2 diabetes, as it allows for precise modulation of enzymatic activity without off-target effects.

Recent advancements in synthetic methodologies have also expanded the utility of 4-(trifluoromethoxy)cyclohexane-1-carbaldehyde. A 2023 Organic Letters publication detailed a novel asymmetric catalytic route for the enantioselective synthesis of this compound, achieving high yields and enantiomeric excess. This breakthrough is particularly significant for the production of chiral pharmaceuticals, where stereochemical purity is critical for efficacy and safety. The developed method employs a palladium-catalyzed allylic substitution, offering a scalable and environmentally friendly alternative to traditional approaches.

In summary, 4-(trifluoromethoxy)cyclohexane-1-carbaldehyde (CAS: 2231673-69-9) has emerged as a pivotal compound in contemporary chemical biology and pharmaceutical research. Its applications span from CNS drug development to metabolic disease therapeutics, driven by its unique structural features and synthetic versatility. Ongoing research continues to uncover new roles for this scaffold, underscoring its potential to address unmet medical needs. Future directions may include exploration of its utility in targeted drug delivery systems and as a probe for studying enzyme mechanisms in complex biological systems.